Cas no 4611-42-1 (N-Ethyl-2-hydroxybenzamide)

• Product Name: N-Ethyl-2-hydroxybenzamide
• CAS No: 4611-42-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD01684552
• CID: 930207
• PubChem ID: 78354
• Update Time: 2025-04-19

N-Ethyl-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-hydroxybenzamide
• N-ethyl-2-hydroxybenzaMide (SALTDATA: FREE)
• AC1L2V1R
• AC1Q5FND
• Benzamide, N-ethyl-2-hydroxy-
• BRN 2829309
• N-Aethyl-salicylamid
• N-ethyl-2-hydroxy-benzamide
• N-Ethylsalicylamid
• N-ethyl-salicylamide
• N-Ethylsalicylamide
• Salicylamide, N-ethyl-
• Salicylethylamide
• salicylic acid ethylamide
• Salicylsaeure-aethylamid
• SureCN1797745
• AKOS000207592
• DB-209995
• 4611-42-1
• Z252387016
• UHDKXFCUGVGVDP-UHFFFAOYSA-N
• ethyl salicyl-amide
• CS-0037834
• MFCD01684552
• AS-58874
• DTXSID70196727
• AM803933
• SCHEMBL1797745
• EN300-1263642
• ALBB-023496

• MDL： MFCD01684552
• Inchi： 1S/C9H11NO2/c1-2-10-9(12)7-5-3-4-6-8(7)11/h3-6,11H,2H2,1H3,(H,10,12)
• InChI Key： UHDKXFCUGVGVDP-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(NCC)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives